molecular formula C6H9NO2 B8344534 Isobutyl cyanoformate

Isobutyl cyanoformate

Cat. No.: B8344534
M. Wt: 127.14 g/mol
InChI Key: POLNWDMPWGSTFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Isobutyl cyanoformate is a useful research compound. Its molecular formula is C6H9NO2 and its molecular weight is 127.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H9NO2

Molecular Weight

127.14 g/mol

IUPAC Name

2-methylpropyl cyanoformate

InChI

InChI=1S/C6H9NO2/c1-5(2)4-9-6(8)3-7/h5H,4H2,1-2H3

InChI Key

POLNWDMPWGSTFE-UHFFFAOYSA-N

Canonical SMILES

CC(C)COC(=O)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Isobutyl chloroformate (68.3 g; 0.5 mol), trimethylsilyl nitrile (49.5 g; 0.5 mol) and 1,4-diazabicyclo[2.2.2]octane (0.10 g; 0.9 mmol) was reacted to produce 61.5 g of isobutyl cyanoformate as a clear, colorless liquid (bp 52°-53° C./20 mmHg) Yield: 97% (theoretical); 98% purity 1H-NMR: δ4.1,d(2H), J=7 Hz; δ2.1, m(1H), δ1.00,d(6 H), J=7 Hz; IR 2250 cm-1 (CN), 1750 cm-1 (CO).
Quantity
68.3 g
Type
reactant
Reaction Step One
[Compound]
Name
trimethylsilyl nitrile
Quantity
49.5 g
Type
reactant
Reaction Step One
Quantity
0.1 g
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

The solution prepared in part A containing ethyl azidoacetate/Aliquat 336/methylene chloride totaling approximately 120 ml. in volume was cooled to approximately -5° C. in a 500 ml. round bottom 3-neck flask. When the solution reached -5° C., 69 grams (0.50 moles) of 99% pure isobutyl chloroformate (Aldrich) was added to the reaction mixture. The mixture was again allowed to cool to -5° C. whereupon 150 grams of crushed ice was next added to the well stirred reaction mixture. While maintaining the temperature of the reaction mixture at -5° C., 26.91 grams (0.55 moles) of sodium cyanide was added. After 30 minutes the phases were separated and the upper aqueous layer was washed twice with 5 ml. portions of methylene chloride and discarded. The methylene chloride extracts and separated organic phase were combined and stirred with silica gel at 0° C. for approximately 30 minutes. The mixture was filtered and the residue washed three times with 10 ml. aliquots of methylene chloride. The filtrate was returned to a 250 ml. round bottom 3-neck flask and distilled to recover approximately 110 ml. of methylene chloride.
Quantity
69 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
150 g
Type
reactant
Reaction Step Two
Quantity
26.91 g
Type
reactant
Reaction Step Three
Name
ethyl azidoacetate Aliquat 336 methylene chloride
Quantity
120 mL
Type
solvent
Reaction Step Four

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